7-fluoro-4-propyl-1-((3-(trifluoromethyl)benzyl)thio)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one

• IUPAC Name: 7-fluoro-4-propyl-1-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• InChI: InChI=1S/C20H16F4N4OS/c1-2-8-27-17(29)15-10-14(21)6-7-16(15)28-18(27)25-26-19(28)30-11-12-4-3-5-13(9-12)20(22,23)24/h3-7,9-10H,2,8,11H2,1H3
• InChI Key: QETCXLKBBSSXIA-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=CC(=C2)F)N3C1=NN=C3SCC4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C20H16F4N4OS
• Molecular Weight: 436.4 g/mol

Description

7-fluoro-4-propyl-1-((3-(trifluoromethyl)benzyl)thio)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one is a useful research compound. Its molecular formula is C20H16F4N4OS and its molecular weight is 436.43. The purity is usually 95%.
BenchChem offers high-quality 7-fluoro-4-propyl-1-((3-(trifluoromethyl)benzyl)thio)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-fluoro-4-propyl-1-((3-(trifluoromethyl)benzyl)thio)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Investigation

A study by Alagarsamy et al. (2007) explored the synthesis of 4-benzyl-1-substituted-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones, including compounds similar to the one , for their potential as H1-antihistaminic agents. The research demonstrated that these compounds, including 1-methyl-4-benzyl-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-one, showed significant protection against histamine-induced bronchospasm in guinea pigs, indicating their potential as new H1-antihistamines with minimal sedation effects (Alagarsamy, Solomon, & Murugan, 2007).

Quality Control for Antimalarial Agents

Danylchenko et al. (2018) focused on developing quality control methods for 4-benzyl-1-{4-[4-(4-methoxyphenyl)-piperazin-1-yl]-4-oxobutyl}[1,2,4]triazolo[4,3-a]quinazolin-(4H)-one, a similar compound, as an antimalarial agent. The study emphasized the importance of setting quality control parameters, including solubility, identification, impurities, and assay methods, to ensure the compound's efficacy and safety as an antimalarial agent (Danylchenko, Kovalenko, Gubar, Zhuk, & Mariutsa, 2018).

Antimicrobial Activities

Yan et al. (2016) investigated novel quinazolinone derivatives containing a 1,2,4-triazolylthioether moiety for antimicrobial activities. Their findings revealed that some compounds, such as 3-((4-phenyl-5-((4-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)quinazolin-4(3H)-one, exhibited effective inhibitory effects against certain bacteria and fungi, surpassing commercial bactericides and fungicides (Yan, Lv, Du, Gao, Huang, & Bao, 2016).

Antihypertensive Activity

Alagarsamy and Pathak (2007) synthesized a series of 3-benzyl-2-substituted-3H-[1,2,4]triazolo[5,1-b]quinazolin-9-ones to evaluate their antihypertensive activity. Their results showed that these compounds, including 3-benzyl-2-methyl-3H-[1,2,4]triazolo[5,1-b] quinazolin-9-one, had significant antihypertensive effects, with one compound being more potent than the standard prazocin (Alagarsamy & Pathak, 2007).